molecular formula C5H12ClF2NO B6197612 (2,2-difluoro-3-methoxypropyl)(methyl)amine hydrochloride CAS No. 2680534-09-0

(2,2-difluoro-3-methoxypropyl)(methyl)amine hydrochloride

Cat. No.: B6197612
CAS No.: 2680534-09-0
M. Wt: 175.6
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Description

(2,2-difluoro-3-methoxypropyl)(methyl)amine hydrochloride is a chemical compound with significant applications in various fields, including chemistry, biology, and medicine. It is known for its unique chemical structure, which includes both fluorine and methoxy groups, making it a valuable compound for research and industrial purposes.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2,2-difluoro-3-methoxypropyl)(methyl)amine hydrochloride typically involves the reaction of 2,2-difluoro-3-methoxypropylamine with hydrochloric acid. The reaction is carried out under controlled conditions to ensure the purity and yield of the final product. The process may involve several steps, including the protection and deprotection of functional groups, to achieve the desired compound.

Industrial Production Methods

In an industrial setting, the production of this compound is scaled up using optimized reaction conditions to maximize yield and minimize costs. This often involves the use of continuous flow reactors and advanced purification techniques to ensure the compound meets the required specifications for its intended applications.

Chemical Reactions Analysis

Types of Reactions

(2,2-difluoro-3-methoxypropyl)(methyl)amine hydrochloride undergoes various chemical reactions, including:

    Oxidation: The compound can be oxidized to form corresponding oxides.

    Reduction: It can be reduced to form simpler amines.

    Substitution: The fluorine and methoxy groups can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles for substitution reactions. The reactions are typically carried out under controlled temperatures and pressures to ensure the desired outcomes.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield difluoro-methoxypropyl oxides, while reduction may produce simpler amines.

Scientific Research Applications

(2,2-difluoro-3-methoxypropyl)(methyl)amine hydrochloride has a wide range of applications in scientific research:

    Chemistry: It is used as a building block for the synthesis of more complex molecules.

    Biology: The compound is studied for its potential effects on biological systems, including its interactions with enzymes and receptors.

    Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a precursor for drug development.

    Industry: It is used in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of (2,2-difluoro-3-methoxypropyl)(methyl)amine hydrochloride involves its interaction with specific molecular targets, such as enzymes and receptors. The fluorine and methoxy groups play a crucial role in these interactions, influencing the compound’s binding affinity and activity. The pathways involved may include signal transduction and metabolic processes, depending on the specific application.

Comparison with Similar Compounds

Similar Compounds

  • (2,2-difluoroethyl)(methyl)amine hydrochloride
  • (3-methoxypropyl)(methyl)amine hydrochloride
  • (2,2-difluoro-3-methoxypropyl)amine hydrochloride

Uniqueness

(2,2-difluoro-3-methoxypropyl)(methyl)amine hydrochloride is unique due to the presence of both fluorine and methoxy groups, which confer distinct chemical and biological properties. This makes it a valuable compound for research and industrial applications, offering advantages over similar compounds in terms of reactivity and specificity.

Properties

CAS No.

2680534-09-0

Molecular Formula

C5H12ClF2NO

Molecular Weight

175.6

Purity

95

Origin of Product

United States

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